Cas no 494793-40-7 (3H-Pyrazol-3-one, 1,2-dihydro-5-pentyl-)

• Product Name: 3H-Pyrazol-3-one, 1,2-dihydro-5-pentyl-
• CAS No: 494793-40-7
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 1522134
• Update Time: 2024-08-24

3H-Pyrazol-3-one, 1,2-dihydro-5-pentyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 1,2-dihydro-5-pentyl-

• Inchi： 1S/C8H14N2O/c1-2-3-4-5-7-6-8(11)10-9-7/h6H,2-5H2,1H3,(H2,9,10,11)
• InChI Key： NTYRFIMFFTYLPI-UHFFFAOYSA-N
• SMILES： N1C(CCCCC)=CC(=O)N1

Computed Properties

• Exact Mass: 154.11072

Experimental Properties

• Density: 0.990±0.06 g/cm3(Predicted)
• Melting Point: 194-195 °C
• PSA: 41.13
• pka: 9.12±0.70(Predicted)